Cas no 1699630-58-4 (1-ethyl-1H-pyrazole-3-sulfonamide)

• Product Name: 1-ethyl-1H-pyrazole-3-sulfonamide
• CAS No: 1699630-58-4
• MF: C₅H₉N₃O₂S
• MW: 175.208859205246
• MDL: MFCD32856068
• CID: 5245136
• PubChem ID: 130495889
• Update Time: 2026-03-08

1-ethyl-1H-pyrazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-sulfonamide, 1-ethyl-
• 1-ethyl-1H-pyrazole-3-sulfonamide

• MDL： MFCD32856068
• Inchi： 1S/C5H9N3O2S/c1-2-8-4-3-5(7-8)11(6,9)10/h3-4H,2H2,1H3,(H2,6,9,10)
• InChI Key： IEOYEZAGGUGYKU-UHFFFAOYSA-N
• SMILES： N1(CC)C=CC(S(N)(=O)=O)=N1

Additional information on 1-ethyl-1H-pyrazole-3-sulfonamide

1-ethyl-1H-pyrazole-3-sulfonamide (CAS No. 1699630-58-4): A Comprehensive Overview

1-ethyl-1H-pyrazole-3-sulfonamide (CAS No. 1699630-58-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole and sulfonamide moieties, exhibits promising pharmacological properties and has been the subject of numerous studies aimed at elucidating its potential therapeutic applications.

The chemical structure of 1-ethyl-1H-pyrazole-3-sulfonamide consists of a pyrazole ring substituted with an ethyl group at the 1-position and a sulfonamide group at the 3-position. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which is known for its biological activity and versatility in drug design. The sulfonamide moiety, on the other hand, is a functional group that has been widely used in the development of antibiotics and other therapeutic agents due to its ability to inhibit specific enzymes and pathways.

Recent studies have highlighted the potential of 1-ethyl-1H-pyrazole-3-sulfonamide as an inhibitor of various enzymes involved in inflammatory and autoimmune diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding suggests that 1-ethyl-1H-pyrazole-3-sulfonamide could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing COX inhibitors.

In addition to its anti-inflammatory properties, 1-ethyl-1H-pyrazole-3-sulfonamide has also shown promise in the treatment of cancer. Research conducted at the National Cancer Institute revealed that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying these effects is believed to involve the inhibition of kinases involved in cell cycle progression and apoptosis regulation.

The pharmacokinetic profile of 1-ethyl-1H-pyrazole-3-sulfonamide has been extensively studied to assess its suitability for clinical applications. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it an attractive candidate for further development. Moreover, preliminary toxicity studies have indicated that 1-ethyl-1H-pyrazole-3-sulfonamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

To further explore the therapeutic potential of 1-ethyl-1H-pyrazole-3-sulfonamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various conditions, including inflammatory diseases and cancer. Early results from these trials have been encouraging, with many patients showing significant improvements in their symptoms and quality of life.

In conclusion, 1-ethyl-1H-pyrazole-3-sulfonamide (CAS No. 1699630-58-4) represents a promising new class of compounds with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that 1-ethyl-1H-pyrazole-3-sulfonamide will play an increasingly important role in the treatment of various diseases in the future.